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Compound of Interest

Compound Name: Nona-3,6-dienal

Cat. No.: B15328218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (E,E)-Nona-3,6-dienal, a key volatile
compound. It covers its chemical identity, physicochemical properties, biological synthesis, and
detailed protocols for its analysis.

Chemical Identity and Nomenclature

(E,E)-Nona-3,6-dienal is a doubly unsaturated aliphatic aldehyde.
IUPAC Name: (3E,6E)-nona-3,6-dienal[1]

Synonyms:

e 3,6-Nonadienal[1]

e (E,E)-3,6-Nonadienal

Molecular Formula: CoH140[1]

Molecular Weight: 138.21 g/mol [1]

Physicochemical Properties
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A summary of the known physicochemical properties of nona-3,6-dienal and its isomers is
presented below. It is important to note that experimental data for the specific (E,E) isomer is
limited, and some values are computed or refer to other isomers.

Property Value Source

Molecular Weight 138.21 g/mol PubChem (Computed)[1]

XLogP3 2.1 PubChem (Computed)[1]

Hydrogen Bond Donor Count 0 PubChem (Computed)[1]

Hydrogen Bond Acceptor
1 PubChem (Computed)[1]

Count

Rotatable Bond Count 5 PubChem (Computed)[1]

Exact Mass 138.104465066 Da PubChem (Computed)[1]

N ) 201.79 °C at 760.00 mm Hg

Boiling Point The Good Scents Company[2]

(est)
_ 159.00 °F. TCC (70.50 °C.)

Flash Point The Good Scents Company[2]
(est.)
0.302000 mmHg @ 25.00 °C.

Vapor Pressure (est) The Good Scents Company[2]
est.

Solubility in water 318.8 mg/L @ 25 °C (est.) The Good Scents Company[2]

Biological Significance and Biosynthesis

(E,E)-Nona-3,6-dienal is a significant contributor to the characteristic flavor and aroma of
cucumbers. It belongs to a class of compounds known as green leaf volatiles (GLVS), which are
produced by plants in response to tissue damage and play roles in defense and signaling.

The biosynthesis of C9 aldehydes, including (E,E)-Nona-3,6-dienal, in plants like cucumber
originates from the oxidative cleavage of fatty acids. The pathway is initiated by the
lipoxygenase (LOX) enzyme, which acts on polyunsaturated fatty acids such as linolenic acid.
The resulting hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) to form the C9
aldehyde.
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Below is a diagram illustrating the biosynthetic pathway leading to the formation of C9
aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15328218?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Nonadienal
https://www.mdpi.com/2227-9717/11/9/2721
https://www.mdpi.com/2227-9717/11/9/2721
https://www.benchchem.com/product/b15328218#e-e-nona-3-6-dienal-iupac-name-and-synonyms
https://www.benchchem.com/product/b15328218#e-e-nona-3-6-dienal-iupac-name-and-synonyms
https://www.benchchem.com/product/b15328218#e-e-nona-3-6-dienal-iupac-name-and-synonyms
https://www.benchchem.com/product/b15328218#e-e-nona-3-6-dienal-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15328218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

